2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C10H8ClFN4O/c11-4-10(17)15-7-1-2-9(8(12)3-7)16-6-13-5-14-16/h1-3,5-6H,4H2,(H,15,17)
• InChI Key: FCGUDVKAYOMGIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CCl)F)N2C=NC=N2
• Molecular Formula: C10H8ClFN4O
• Molecular Weight: 254.65 g/mol

Description

2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is an organic compound that belongs to the class of triazole derivatives and is known for its unique properties.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the target organism, resulting in its antimicrobial, antifungal, and anticancer effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide have been studied extensively. It has been found to have a low toxicity profile and is well-tolerated by the body. It has also been shown to have a high degree of selectivity towards its target organisms, resulting in minimal side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide in lab experiments include its high potency and selectivity towards its target organisms. It is also relatively easy to synthesize and purify. However, its limitations include its limited solubility in certain solvents and its potential for degradation under certain conditions.

Future Directions

There are several future directions for research involving 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide. These include:
1. Further studies on its mechanism of action to better understand its antimicrobial, antifungal, and anticancer properties.
2. Development of new synthetic methods to improve the yield and purity of the compound.
3. Investigation of its potential use as an antiviral agent.
4. Studies on its pharmacokinetics and pharmacodynamics to determine optimal dosing and administration regimens.
5. Exploration of its potential use in combination therapy with other antimicrobial or anticancer agents.
In conclusion, 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide is a promising compound with potential applications in various fields of scientific research. Its unique properties and low toxicity profile make it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide can be achieved through a variety of methods. One such method involves the reaction of 3-fluoro-4-(1,2,4-triazol-1-yl)aniline with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

The potential applications of 2-chloro-N-[3-fluoro-4-(1,2,4-triazol-1-yl)phenyl]acetamide in scientific research are vast. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as an antiviral agent.